[4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine
CAS No.:
Cat. No.: VC17526456
Molecular Formula: C16H17N3
Molecular Weight: 251.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H17N3 |
|---|---|
| Molecular Weight | 251.33 g/mol |
| IUPAC Name | [4-(5,6-dimethyl-1H-benzimidazol-2-yl)phenyl]methanamine |
| Standard InChI | InChI=1S/C16H17N3/c1-10-7-14-15(8-11(10)2)19-16(18-14)13-5-3-12(9-17)4-6-13/h3-8H,9,17H2,1-2H3,(H,18,19) |
| Standard InChI Key | LNEPOBQQWSCJMQ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC2=C(C=C1C)N=C(N2)C3=CC=C(C=C3)CN |
Introduction
[4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine is a synthetic organic compound characterized by its complex structure, which includes a benzodiazole moiety attached to a phenyl group via a methanamine linkage. This compound is notable for its potential biological activities, particularly in pharmacological applications. The presence of the benzodiazole ring, known for its role in various biological activities, enhances the compound's interaction with biological targets.
Synthesis and Chemical Reactions
The synthesis of [4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine typically involves several steps, including the formation of the benzodiazole ring and its subsequent attachment to the phenyl group. Understanding the chemical behavior of this compound is crucial for tailoring its interactions with biological systems.
Biological Activity and Potential Applications
Compounds with similar structures to [4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine often exhibit various pharmacological effects. The biological activity of this compound can be predicted using computational methods that analyze structure-activity relationships.
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| Benzodiazepine | Contains benzodiazole ring | Sedative, anxiolytic |
| 5-Methylbenzimidazole | Similar nitrogen-containing heterocycle | Antifungal |
| 2-Aminobenzothiazole | Contains thiazole instead of benzodiazole | Anticancer |
Related Compounds and Their Activities
Several compounds share structural similarities with [4-(5,6-Dimethyl-1H-1,3-benzodiazol-2-yl)phenyl]methanamine, which may influence their biological activity. For instance:
-
4-(6-Methyl-1H-1,3-benzodiazol-2-yl)phenol (PubChem CID 924755) has a molecular weight of 224.26 g/mol and features a phenol group attached to a benzodiazole ring .
-
3-[5-[4-(5,6-Dimethyl-1H-benzimidazol-2-yl)phenyl]-1,3,4-oxadiazol-2-yl]phenol (PubChem CID 122180090) includes an oxadiazole ring and has a molecular weight of 382.4 g/mol .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume